Cas no 2694725-58-9 (1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2694725-58-9
• MF: C₆H₁₀BrF₂N
• MW: 214.051107883453
• MDL: MFCD33474554
• CID: 5627954
• PubChem ID: 165940336
• Update Time: 2025-10-25

1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(bromomethyl)-3,3-difluorocyclobutyl]methanamine
• EN300-28328652
• 2694725-58-9
• 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine

• MDL： MFCD33474554
• Inchi： 1S/C6H10BrF2N/c7-3-5(4-10)1-6(8,9)2-5/h1-4,10H2
• InChI Key： OCWYDFNLGCHPFL-UHFFFAOYSA-N
• SMILES： BrCC1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 212.99647g/mol
• Monoisotopic Mass: 212.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2694725-58-9)

The compound 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2694725-58-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and materials science. This molecule features a difluorocyclobutyl core, which is increasingly recognized for its ability to modulate physicochemical properties such as lipophilicity and metabolic stability. The presence of a bromomethyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of modern drug discovery, the demand for fluorinated compounds like 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine has surged. Fluorination is a key strategy to improve the bioavailability and binding affinity of drug candidates, as evidenced by the growing number of FDA-approved fluorinated drugs. Researchers are particularly interested in how the difluorocyclobutyl motif can influence conformational rigidity and electronic effects, which are critical for target engagement.

From a synthetic perspective, the bromomethyl functionality in 2694725-58-9 offers versatile reactivity for further derivatization. This makes the compound a promising building block for the construction of more complex molecules, such as heterocyclic compounds or peptide mimetics. Its potential use in click chemistry and cross-coupling reactions is also under investigation, aligning with the broader trend toward modular and efficient synthetic methodologies.

Another area of interest is the application of 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine in materials science. The difluorocyclobutyl group can impart unique thermal and chemical stability to polymers and coatings, addressing the need for high-performance materials in industries like electronics and aerospace. This aligns with the increasing focus on sustainable materials and green chemistry, as researchers seek to develop compounds with minimal environmental impact.

Safety and handling of 2694725-58-9 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and waste disposal. These precautions are essential to ensure safe and responsible use in both academic and industrial settings.

In summary, 1-1-(bromomethyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2694725-58-9) represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug discovery, materials science, and synthetic methodology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge research and development.